4-Chloro-2-(methylthio)pyrimidine-5-carbonitrile
Cat. No. B1355138
Key on ui cas rn:
33089-15-5
M. Wt: 185.64 g/mol
InChI Key: IGIRTCCCRNZFSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[OH:1][c:2]1[n:3][c:4]([S:10][CH3:11])[n:5][cH:6][c:7]1[C:8]#[N:9].[P:12]([Cl:13])([Cl:14])([Cl:15])=[O:16]>>[c:2]1([Cl:14])[n:3][c:4]([S:10][CH3:11])[n:5][cH:6][c:7]1[C:8]#[N:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CSc1ncc(C#N)c(O)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CSc1ncc(C#N)c(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
